N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide

• IUPAC Name: N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C20H23NO3/c22-13-16-11-17(12-18(16)23)21-20(24)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,16-19,22-23H,11-13H2,(H,21,24)
• InChI Key: WMUAAZJXGNEHOY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(C1CO)O)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide, also known as HPP593, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. HPP593 is a selective inhibitor of the protein tyrosine phosphatase 1B (PTP1B), an enzyme that plays a crucial role in regulating insulin signaling and glucose homeostasis.

Mechanism Of Action

N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide is a selective inhibitor of PTP1B, which is a negative regulator of insulin signaling. PTP1B dephosphorylates insulin receptor substrate 1 (IRS-1), a key mediator of insulin signaling, leading to its degradation and decreased insulin sensitivity. Inhibition of PTP1B by N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide leads to increased phosphorylation of IRS-1 and activation of downstream signaling pathways, resulting in increased insulin sensitivity and glucose uptake.
Biochemical and Physiological Effects:
N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide has been shown to have several biochemical and physiological effects in preclinical studies. In vitro studies have demonstrated that N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide inhibits PTP1B with high selectivity and potency. In animal models, N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide has been found to improve glucose tolerance, increase insulin sensitivity, and reduce body weight. N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide has also been shown to have anti-inflammatory properties and may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide in lab experiments is its high selectivity and potency as a PTP1B inhibitor. This allows for precise modulation of insulin signaling and glucose homeostasis in vitro and in vivo. However, the complex synthesis method and high cost of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide may limit its use in some lab experiments. Additionally, the lack of human clinical trials makes it difficult to determine the safety and efficacy of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide in humans.

Future Directions

There are several future directions for the research and development of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide. One potential direction is the optimization of the synthesis method to reduce the cost and increase the yield of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide. Another direction is the investigation of the safety and efficacy of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide in human clinical trials. Additionally, the potential therapeutic applications of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide in the treatment of inflammatory diseases and other metabolic disorders should be further explored. Finally, the development of more potent and selective PTP1B inhibitors based on the structure of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide may lead to the discovery of novel therapeutic agents for the treatment of type 2 diabetes and obesity.

Synthesis Methods

The synthesis of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide involves a series of chemical reactions that require several reagents and solvents. The starting material for the synthesis is 4-hydroxymethylcyclopentenone, which is then subjected to a series of reactions involving Grignard reagents, acid-catalyzed cyclization, and reduction to yield the final product. The synthesis of N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide is a complex process that requires expertise in synthetic organic chemistry.

Scientific Research Applications

N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of type 2 diabetes and obesity. PTP1B is a negative regulator of insulin signaling, and its inhibition by N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide leads to increased insulin sensitivity and glucose uptake in insulin-resistant cells. N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide has also been shown to improve glucose tolerance and reduce body weight in animal models of obesity and diabetes. Furthermore, N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2,2-diphenylacetamide has been found to have anti-inflammatory properties and may have potential therapeutic applications in the treatment of inflammatory diseases.